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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B599919

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of C.l. Acid Brown 83, a synthetic
dye with the CAS registry number 13011-68-2. The document details its chemical and physical
properties, toxicological data, and established experimental protocols. While primarily utilized in
the textile and leather industries, its classification as a fluorescent dye and chemical stain
suggests potential applications in biological research. This guide aims to serve as a
foundational resource for professionals interested in the further investigation and application of
this compound.

Chemical and Physical Properties

C.l. Acid Brown 83 is a complex organic molecule, classified as a double azo, metal complex
dye.[1] Its structure incorporates a copper atom, contributing to its color and stability.

Table 1: General and Physical Properties of C.l. Acid Brown 83
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Property Value Reference(s)
CAS Registry Number 13011-68-2 [1]
C.l. Name Acid Brown 83 [1]
C.l. Number 20250 [1]
Molecular Formula Ci1sH13NsNaOsS [1]
Molecular Weight 496.39 g/mol [1]
Appearance Light brown to brown powder [2]

o Soluble, forming a yellow-
Solubility in Water ] [11[2]
brown solution

Solubility in Ethanol Insoluble [1][2]

o ] Dissolves to form an orange-
Behavior in Strong Acid

brown solution, which turns [1112]
(H2S04)

yellow-brown upon dilution

Toxicological Profile

The toxicological data for C.l. Acid Brown 83 indicates a relatively low acute toxicity. However,
there are concerns regarding its potential mutagenicity.

Table 2: Toxicological Data for C.l. Acid Brown 83

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/c-i-acid-brown-83.html
https://www.medchemexpress.com/c-i-acid-brown-83.html
https://www.medchemexpress.com/c-i-acid-brown-83.html
https://www.medchemexpress.com/c-i-acid-brown-83.html
https://www.medchemexpress.com/c-i-acid-brown-83.html
https://d.docksci.com/identification-of-non-regulated-aromatic-amines-of-toxicological-concern-which-c_5adff488d64ab221b291d36d.html
https://www.medchemexpress.com/c-i-acid-brown-83.html
https://d.docksci.com/identification-of-non-regulated-aromatic-amines-of-toxicological-concern-which-c_5adff488d64ab221b291d36d.html
https://www.medchemexpress.com/c-i-acid-brown-83.html
https://d.docksci.com/identification-of-non-regulated-aromatic-amines-of-toxicological-concern-which-c_5adff488d64ab221b291d36d.html
https://www.medchemexpress.com/c-i-acid-brown-83.html
https://d.docksci.com/identification-of-non-regulated-aromatic-amines-of-toxicological-concern-which-c_5adff488d64ab221b291d36d.html
https://www.benchchem.com/product/b599919?utm_src=pdf-body
https://www.benchchem.com/product/b599919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Test Result Reference(s)
Acute Oral Toxicity (LDso, rat) > 2000 mg/kg [3]
Primary Skin Irritation (rabbit) Non-irritating [3]
Primary Mucous Membrane S
o ) Non-irritating [3]
Irritation (rabbit eyes)
Sensitization Not a sensitizer [3]

Genotoxicity

Evidence of genotoxicity in

some Ames tests; positive for
chromosome aberration; [2]
weakly positive for sister

chromatide exchange.

Carcinogenicity Nomination

Nominated for carcinogenicity
testing due to potential for

human exposure and being a [4]
source of mutagens after

leather coloring processes.

Experimental Protocols
Synthesis of C.l. Acid Brown 83

The manufacturing process for C.l1. Acid Brown 83 involves a multi-step chemical synthesis.[1]

The general workflow is outlined below.

Diagram 1: Synthesis Workflow for C.I. Acid Brown 83
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Synthesis of C.I. Acid Brown 83
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Degradation Kinetics Experimental Workflow

Sample Preparation

Prepare 125 mg/L

Acid Brown 83 Solution Rrepare 0-5/N/H2504

Prepare H202 and Fe(ll) solutions

\igradati%;l Reacti/

Combine reactants in a 50 mL glass reactor

\

Apply ultrasonic irradiation (optional)
(30 kHz, 150 pm)

\

Maintain temperature at 25 + 3 °C

Ane; ?/sis

Take samples periodically

Y

Measure absorbance at 448 nm
(UV/Vis Spectrophotometer)

\

Calculate concentration and
degradation percentage
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General Histological Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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